Cas no 1345471-73-9 (4-(4-bromo-2-fluorophenyl)butanamide)

• Product Name: 4-(4-bromo-2-fluorophenyl)butanamide
• CAS No: 1345471-73-9
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 2771081
• PubChem ID: 56776687
• Update Time: 2025-10-30

4-(4-bromo-2-fluorophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-fluorophenyl)butanamide
• 1345471-73-9
• BS-25345
• DTXSID20718337
• MFCD20441842

• Inchi： 1S/C10H11BrFNO/c11-8-5-4-7(9(12)6-8)2-1-3-10(13)14/h4-6H,1-3H2,(H2,13,14)
• InChI Key： XMXAVENXBUWLIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CCCC(N)=O

Computed Properties

• Exact Mass: 259.00100
• Monoisotopic Mass: 259.00080Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 44.08000
• LogP: 3.54590

Additional information on 4-(4-bromo-2-fluorophenyl)butanamide

Professional Introduction to 4-(4-bromo-2-fluorophenyl)butanamide (CAS No. 1345471-73-9)

4-(4-bromo-2-fluorophenyl)butanamide, a compound with the chemical identifier CAS No. 1345471-73-9, represents a significant area of interest in the realm of pharmaceutical chemistry and medicinal research. This compound, featuring a 4-bromo-2-fluorophenyl moiety linked to a butanamide backbone, has garnered attention due to its structural complexity and potential biological activity. The presence of both bromine and fluorine substituents in its aromatic ring system imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The< strong>4-bromo-2-fluorophenyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to modulate the binding affinity and selectivity of drug candidates. The bromine atom, being an electronegative halogen, can participate in various interactions with biological targets, including hydrogen bonding and π-stacking interactions. Meanwhile, the fluorine atom introduces additional conformational flexibility and can influence metabolic stability by affecting electron distribution within the molecule. These characteristics make 4-(4-bromo-2-fluorophenyl)butanamide a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. The< strong>4-bromo-2-fluorophenylbutanamide scaffold has shown potential in this context, as demonstrated by several studies focusing on its derivatives. For instance, researchers have investigated its ability to disrupt key PPIs involved in cancer progression and inflammation. The butanamide moiety, while less commonly explored than carboxylic acid or amide groups, offers a unique pharmacophore that can be tailored to enhance binding affinity and reduce off-target effects.

The synthesis of 4-(4-bromo-2-fluorophenyl)butanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the process begins with the bromination of 2-fluorobenzene using brominating agents such as N-bromosuccinimide (NBS). Subsequent formation of the butanamide group is achieved through nucleophilic acyl substitution or reductive amination techniques. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have also been employed to improve efficiency and selectivity.

The pharmacological profile of 4-(4-bromo-2-fluorophenyl)butanamide has been extensively studied in preclinical models. Initial assays have revealed that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has shown promise in modulating inflammatory pathways by interacting with specific enzymes and receptors. These findings align with broader trends in drug discovery, where targeted inhibition of disease-related proteins is increasingly recognized as an effective therapeutic strategy.

One particularly intriguing aspect of 4-(4-bromo-2-fluorophenyl)butanamide is its ability to undergo bioconjugation reactions, allowing for the development of prodrugs or targeted delivery systems. The< strong>4-bromo substituent provides a handle for further functionalization via cross-linking agents or bioorthogonal chemistry techniques. This flexibility enables researchers to design molecules with enhanced pharmacokinetic properties or site-specific targeting capabilities, which could significantly improve treatment outcomes.

The computational modeling of 4-(4-bromo-2-fluorophenyl)butanamide has also advanced considerably in recent years. Molecular dynamics simulations and quantum mechanical calculations have been used to elucidate its binding modes with biological targets at an atomic level. These studies have not only provided insights into its mechanism of action but also guided the design of more potent derivatives. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and identify lead compounds with optimized properties.

In conclusion, 4-(4-bromo-2-fluorophenyl)butanamide represents a compelling example of how structural features can be strategically incorporated into drug candidates to achieve desired biological outcomes. Its< strong>CAS No. 1345471-73-9 compound continues to be a subject of intense research due to its potential therapeutic applications and synthetic versatility. As our understanding of disease mechanisms evolves, compounds like this are poised to play a critical role in the development of next-generation pharmaceuticals.